Cas no 1392212-85-9 (4-(3-Bromophenyl)-1-(tert-butoxycarbonyl)piperidine-4-carboxylic acid)
4-(3-Bromophenyl)-1-(tert-butoxycarbonyl)piperidine-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(3-BROMOPHENYL)-1-(TERT-BUTOXYCARBONYL)PIPERIDINE-4-CARBOXYLIC ACID
- 1-Boc-4-(3-bromophenyl)-4-carboxypiperidine
- 4-(3-Bromophenyl)-1-(tert-butoxycarbonyl)piperidine-4-carboxylic acid
-
- MDL: MFCD19689427
- Inchi: 1S/C17H22BrNO4/c1-16(2,3)23-15(22)19-9-7-17(8-10-19,14(20)21)12-5-4-6-13(18)11-12/h4-6,11H,7-10H2,1-3H3,(H,20,21)
- InChI Key: MDFFSFMKXOGSOU-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC(=C1)C1(C(=O)O)CCN(C(=O)OC(C)(C)C)CC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 452
- Topological Polar Surface Area: 66.8
4-(3-Bromophenyl)-1-(tert-butoxycarbonyl)piperidine-4-carboxylic acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-(3-Bromophenyl)-1-(tert-butoxycarbonyl)piperidine-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A129009062-1g |
4-(3-Bromophenyl)-1-(tert-butoxycarbonyl)piperidine-4-carboxylic acid |
1392212-85-9 | 95% | 1g |
$721.50 | 2022-04-02 | |
| Alichem | A129009062-5g |
4-(3-Bromophenyl)-1-(tert-butoxycarbonyl)piperidine-4-carboxylic acid |
1392212-85-9 | 95% | 5g |
$2,026.96 | 2022-04-02 | |
| Chemenu | CM300858-1g |
4-(3-bromophenyl)-1-(tert-butoxycarbonyl)piperidine-4-carboxylic acid |
1392212-85-9 | 95% | 1g |
$705 | 2021-08-18 | |
| Chemenu | CM300858-1g |
4-(3-bromophenyl)-1-(tert-butoxycarbonyl)piperidine-4-carboxylic acid |
1392212-85-9 | 95% | 1g |
$705 | 2022-09-29 | |
| abcr | AB449663-250 mg |
4-(3-Bromophenyl)-1-(tert-butoxycarbonyl)piperidine-4-carboxylic acid |
1392212-85-9 | 250mg |
€465.80 | 2023-04-22 | ||
| abcr | AB449663-1 g |
4-(3-Bromophenyl)-1-(tert-butoxycarbonyl)piperidine-4-carboxylic acid |
1392212-85-9 | 1g |
€1,082.70 | 2023-04-22 | ||
| eNovation Chemicals LLC | Y1247615-250mg |
4-(3-Bromophenyl)-1-(tert-butoxycarbonyl)piperidine-4-carboxylic acid |
1392212-85-9 | 95% | 250mg |
$570 | 2023-05-17 | |
| eNovation Chemicals LLC | Y1247615-1g |
4-(3-Bromophenyl)-1-(tert-butoxycarbonyl)piperidine-4-carboxylic acid |
1392212-85-9 | 95% | 1g |
$300 | 2024-06-06 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FC13249-5g |
4-(3-bromophenyl)-1-(tert-butoxycarbonyl)piperidine-4-carboxylic acid |
1392212-85-9 | 95% | 5g |
$1300 | 2023-09-07 | |
| Advanced ChemBlocks | P41409-250MG |
1-Boc-4-(3-bromophenyl)-4-carboxypiperidine |
1392212-85-9 | 95% | 250MG |
$135 | 2023-09-15 |
4-(3-Bromophenyl)-1-(tert-butoxycarbonyl)piperidine-4-carboxylic acid Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
Additional information on 4-(3-Bromophenyl)-1-(tert-butoxycarbonyl)piperidine-4-carboxylic acid
Comprehensive Overview of 4-(3-Bromophenyl)-1-(tert-butoxycarbonyl)piperidine-4-carboxylic acid (CAS 1392212-85-9)
4-(3-Bromophenyl)-1-(tert-butoxycarbonyl)piperidine-4-carboxylic acid (CAS 1392212-85-9) is a highly specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of piperidine derivatives, which are pivotal intermediates in drug discovery, particularly for central nervous system (CNS) targeting molecules. The presence of both bromophenyl and tert-butoxycarbonyl (Boc) groups makes it a versatile building block for designing novel therapeutic agents.
In recent years, the demand for piperidine-based compounds has surged due to their role in developing kinase inhibitors, antipsychotics, and antiviral drugs. Researchers frequently search for "Boc-protected piperidine derivatives" or "3-bromophenyl piperidine synthesis" to explore their applications in medicinal chemistry. The compound’s carboxylic acid functionality further enhances its utility in coupling reactions, such as amide bond formation, which is critical for peptide mimetics and prodrug development.
The synthesis of CAS 1392212-85-9 involves multi-step organic transformations, including bromination, Boc protection, and carboxylation. Its high purity and structural stability under standard laboratory conditions make it a preferred choice for high-throughput screening (HTS) and combinatorial chemistry. Analytical techniques like HPLC, NMR, and mass spectrometry are commonly employed to validate its identity and purity, ensuring reproducibility in research applications.
From an industrial perspective, 4-(3-Bromophenyl)-1-Boc-piperidine-4-carboxylic acid aligns with the growing trend of "green chemistry" and "sustainable synthesis." Innovations in catalytic methods and solvent-free reactions have been explored to optimize its production, addressing environmental concerns while maintaining cost-efficiency. These advancements resonate with the increasing focus on "eco-friendly pharmaceutical intermediates" in global markets.
In summary, CAS 1392212-85-9 exemplifies the intersection of structural complexity and functional versatility in modern organic chemistry. Its relevance to drug discovery, coupled with evolving synthetic methodologies, positions it as a key player in advancing biomedical research. Future studies may delve into its potential in "targeted drug delivery" or "bioconjugation," further expanding its scientific and commercial impact.
1392212-85-9 (4-(3-Bromophenyl)-1-(tert-butoxycarbonyl)piperidine-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)